Cas no 51029-11-9 (Methanesulfonamide, 1,1,1-trifluoro-N-methyl-N-phenyl-)

Methanesulfonamide, 1,1,1-trifluoro-N-methyl-N-phenyl- structure
51029-11-9 structure
Product Name:Methanesulfonamide, 1,1,1-trifluoro-N-methyl-N-phenyl-
CAS No:51029-11-9
MF:C8H8F3NO2S
MW:239.214831352234
CID:363556
PubChem ID:12288234
Update Time:2025-04-19

Methanesulfonamide, 1,1,1-trifluoro-N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, 1,1,1-trifluoro-N-methyl-N-phenyl-
    • 1,1,1-trifluoro-N-methyl-N-phenylmethanesulfonamide
    • 51029-11-9
    • XXPHPVRYXSAYCB-UHFFFAOYSA-N
    • SCHEMBL9888504
    • DTXSID60484680
    • Inchi: 1S/C8H8F3NO2S/c1-12(7-5-3-2-4-6-7)15(13,14)8(9,10)11/h2-6H,1H3
    • InChI Key: XXPHPVRYXSAYCB-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 239.02284
  • Monoisotopic Mass: 239.02278416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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